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Compound of Interest

Compound Name:
Bis(tri-tert-

butylphosphine)platinum(0)

Cat. No.: B1337045 Get Quote

CAS Number: 60648-70-6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis(tri-tert-
butylphosphine)platinum(0), a highly effective and versatile catalyst in organic synthesis.

This document details its chemical and physical properties, safety information, synthesis

protocols, and its applications in catalysis, with a focus on cross-coupling reactions relevant to

pharmaceutical development.

Core Properties and Safety Information
Bis(tri-tert-butylphosphine)platinum(0) is a platinum(0) complex featuring two bulky tri-tert-

butylphosphine ligands. These ligands are crucial for its stability and catalytic activity.[1]

Chemical and Physical Properties
The key chemical and physical properties of Bis(tri-tert-butylphosphine)platinum(0) are

summarized in the table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1337045?utm_src=pdf-interest
https://www.benchchem.com/product/b1337045?utm_src=pdf-body
https://www.benchchem.com/product/b1337045?utm_src=pdf-body
https://www.benchchem.com/product/b1337045?utm_src=pdf-body
https://www.chemimpex.com/products/41248
https://www.benchchem.com/product/b1337045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 60648-70-6

Molecular Formula C24H54P2Pt [1]

Molecular Weight 599.71 g/mol

Appearance
White to light yellow powder or

crystal
[1]

Melting Point 260-269 °C

Solubility

Soluble in organic solvents like

toluene and benzene;

sparingly soluble in chloroform

and acetone.

[1]

Storage Temperature 2-8°C

Safety and Handling
Bis(tri-tert-butylphosphine)platinum(0) is a combustible solid and requires careful handling

in a well-ventilated area. Personal protective equipment, including gloves and safety glasses,

should be worn.
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Hazard Statement Precautionary Statement

Causes skin irritation
P264 - Wash face, hands and any exposed skin

thoroughly after handling

Causes serious eye irritation
P280 - Wear protective gloves/protective

clothing/eye protection/face protection

May cause respiratory irritation
P261 - Avoid breathing

dust/fume/gas/mist/vapors/spray

P302 + P352 - IF ON SKIN: Wash with plenty of

soap and water

P305 + P351 + P338 - IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing

P304 + P340 - IF INHALED: Remove person to

fresh air and keep comfortable for breathing

Storage Class: 11 - Combustible Solids WGK (Water Hazard Class): 3

Synthesis and Experimental Protocols
A convenient synthesis of Bis(tri-tert-butylphosphine)platinum(0) has been reported in the

Journal of Organometallic Chemistry. The following protocol is adapted from this literature.

Synthesis of Bis(tri-tert-butylphosphine)platinum(0)
Reference: Goel, R. G.; Ogini, W. O.; Srivastava, R. C. J. Organomet. Chem.1981, 214, 405-

417.[2][3]

Materials:

cis-Dichlorobis(tri-tert-butylphosphine)platinum(II)

Hydrazine hydrate
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Ethanol (absolute)

Diethyl ether

Nitrogen gas (for inert atmosphere)

Procedure:

A solution of cis-dichlorobis(tri-tert-butylphosphine)platinum(II) in ethanol is prepared under

an inert nitrogen atmosphere.

An excess of hydrazine hydrate is added to the solution.

The reaction mixture is stirred at room temperature. The progress of the reaction can be

monitored by the precipitation of the product.

The resulting white precipitate of Bis(tri-tert-butylphosphine)platinum(0) is collected by

filtration.

The product is washed with ethanol and then diethyl ether.

The solid is dried under vacuum to yield the final product.

Note: This is a generalized procedure based on the cited literature. For precise quantities and

reaction conditions, it is imperative to consult the original publication.

Catalytic Applications and Mechanisms
Bis(tri-tert-butylphosphine)platinum(0) is a highly effective catalyst for a variety of cross-

coupling reactions, which are fundamental in the synthesis of complex organic molecules,

including active pharmaceutical ingredients.[1] Its utility is particularly noted in reactions like the

Negishi, Suzuki, and Heck couplings.

Catalytic Cycle in Cross-Coupling Reactions
The catalytic activity of Bis(tri-tert-butylphosphine)platinum(0) in cross-coupling reactions

proceeds through a well-established cycle involving oxidative addition, transmetalation (for
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reactions like Suzuki and Negishi), and reductive elimination. The bulky tri-tert-butylphosphine

ligands facilitate the reductive elimination step, which is often rate-determining.

Pt(0)L2

Oxidative
AdditionR-X

R-Pt(II)L2-X Transmetalation
(R'-M) R-Pt(II)L2-R'

Reductive
Elimination R-R'

Click to download full resolution via product page

Caption: Generalized catalytic cycle for a cross-coupling reaction.

Experimental Protocol: Example of a Cross-Coupling
Reaction
While specific protocols for Bis(tri-tert-butylphosphine)platinum(0) are proprietary or less

commonly published than its palladium analogue, the following protocol for a Heck reaction

catalyzed by the palladium counterpart serves as an illustrative example of the reaction

conditions under which the platinum catalyst would likely be effective.

Reaction: Heck Coupling of Chlorobenzene with Butyl Acrylate

Materials:

Bis(tri-tert-butylphosphine)palladium(0) (as a proxy for the platinum catalyst)

Chlorobenzene

Butyl acrylate

N,N-Dicyclohexylmethylamine (Cy2NMe) as a base

Toluene (anhydrous)

Argon gas (for inert atmosphere)
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Procedure:

An oven-dried reaction flask equipped with a magnetic stir bar and a reflux condenser is

charged with Bis(tri-tert-butylphosphine)palladium(0) under an argon atmosphere.

Anhydrous toluene is added to dissolve the catalyst.

Chlorobenzene, butyl acrylate, and N,N-dicyclohexylmethylamine are added sequentially via

syringe.

The reaction mixture is heated to 100 °C and stirred for 22 hours.

Upon completion, the reaction is cooled to room temperature, and the product is isolated and

purified using standard techniques such as extraction and column chromatography.

Quantitative Data from a Representative Heck Reaction:

Reactant/Product Amount Molar Eq.

Chlorobenzene 3.20 mL 1.0

Butyl Acrylate 5.50 mL 1.1

Cy2NMe 7.50 mL 1.1

Pd(P(t-Bu)3)2 0.482 g 0.03

Product Yield - (Typically high)

Note: The conditions and yields for the platinum-catalyzed reaction may vary and would require

optimization.

Applications in Drug Development
The ability of Bis(tri-tert-butylphosphine)platinum(0) to efficiently catalyze the formation of

carbon-carbon and carbon-heteroatom bonds makes it a valuable tool in the synthesis of

complex organic molecules, which is a cornerstone of modern drug discovery and

development. For instance, it has been noted as a catalyst for the synthesis of 5-fluoroalkylated

pyrimidine nucleosides, which are of interest as potential therapeutic agents.
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Caption: Role of the catalyst in a drug development workflow.

Conclusion
Bis(tri-tert-butylphosphine)platinum(0) is a potent and versatile catalyst with significant

applications in organic synthesis, particularly in the construction of molecules relevant to the

pharmaceutical industry. Its well-defined structure and the steric bulk of its phosphine ligands

contribute to its high reactivity and selectivity in a range of cross-coupling reactions. The

detailed protocols and mechanistic insights provided in this guide are intended to facilitate its

effective use in research and development settings. Proper safety precautions are essential

when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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